Cas no 2228218-09-3 (2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine)
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine
- 2228218-09-3
- EN300-1948840
-
- Inchi: 1S/C9H9BrClF2N/c10-7-2-1-5(3-8(7)11)6(4-14)9(12)13/h1-3,6,9H,4,14H2
- InChI Key: FJWIZDWVKRZBOP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1Cl)C(C(F)F)CN
Computed Properties
- Exact Mass: 282.95750g/mol
- Monoisotopic Mass: 282.95750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948840-0.05g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-0.1g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-0.25g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-0.5g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-1.0g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 1g |
$1272.0 | 2023-05-31 | ||
| Enamine | EN300-1948840-2.5g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-5.0g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 5g |
$3687.0 | 2023-05-31 | ||
| Enamine | EN300-1948840-10.0g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 10g |
$5467.0 | 2023-05-31 | ||
| Enamine | EN300-1948840-1g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1948840-5g |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine |
2228218-09-3 | 5g |
$3687.0 | 2023-09-17 |
2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine
Research Brief on 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine (CAS: 2228218-09-3) in Chemical Biology and Pharmaceutical Applications
The compound 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine (CAS: 2228218-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromo-chlorophenyl moiety and difluoropropan-1-amine group, make it a promising candidate for further derivatization. Researchers have explored its utility in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics targeting a range of diseases, including cancer and neurological disorders.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The difluoropropan-1-amine moiety was found to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development. Additionally, the bromo and chloro substituents on the phenyl ring provided sites for further functionalization, enabling the creation of a diverse library of analogs.
In another study, researchers utilized 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine as a key building block in the synthesis of novel proteolysis-targeting chimeras (PROTACs). These bifunctional molecules, which degrade target proteins via the ubiquitin-proteasome system, have emerged as a groundbreaking approach in drug discovery. The compound's structural flexibility and compatibility with click chemistry protocols were instrumental in the efficient assembly of PROTACs targeting oncogenic proteins.
Ongoing research is also investigating the compound's potential in antimicrobial applications. Preliminary data suggest that derivatives of 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine exhibit activity against drug-resistant bacterial strains, possibly due to their ability to disrupt bacterial cell membrane integrity. Further studies are needed to elucidate the precise mechanism of action and optimize the compound's selectivity and potency.
In conclusion, 2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine (CAS: 2228218-09-3) represents a valuable scaffold in modern drug discovery. Its multifaceted applications, ranging from CNS therapeutics to targeted protein degradation, underscore its importance in chemical biology. Future research should focus on expanding its utility through innovative synthetic strategies and comprehensive biological evaluations to unlock its full therapeutic potential.
2228218-09-3 (2-(4-bromo-3-chlorophenyl)-3,3-difluoropropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)